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Compound of Interest |

Compound Name: Angelic acid
CAS No.: 565-63-9
Cat. No.: B190581
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chemical synthesis of
Angelic acid on an industrial scale. The information is intended to guide researchers,
scientists, and professionals in the drug development field.

Introduction

Angelic acid ((2)-2-methyl-2-butenoic acid) is a monocarboxylic unsaturated organic acid with
applications in the pharmaceutical and fragrance industries.[1] Its esters are known to be active
components in various herbal medicines.[1] The industrial production of Angelic acid primarily
focuses on achieving high purity and yield in a cost-effective manner. The most common and
scalable methods for its synthesis are the isomerization of its more thermodynamically stable
trans-isomer, Tiglic acid, and a synthetic route starting from 2-methyl-3-crotononitrile.[1][2]

Physicochemical Properties

A clear understanding of the physicochemical properties of Angelic acid and its isomer, Tiglic
acid, is crucial for developing effective synthesis and purification strategies.
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Angelic Acid ((2)-

Tiglic Acid ((E)-

Property . . Reference
isomer) isomer)
Molar Mass 100.12 g/mol 100.12 g/mol [3]
Melting Point 45-46 °C 64-65 °C [3]
Boiling Point 185 °C 198.5 °C [4]
Boiling Point (Methyl
128-129 °C 138-139 °C [1]
Ester)
Colorless monoclinic
Appearance Colorless crystals [3]
crystals
Odor Pungent, sour Sweet, warm, spicy [3114]

N Soluble in hot water, Soluble in hot water,
Solubility [3]
alcohol, and ether alcohol, and ether

Synthesis Protocols

Two primary methods for the industrial production of Angelic acid are detailed below.

Method 1: Isomerization of Tiglic Acid

This method leverages the conversion of the more stable Tiglic acid to Angelic acid, often
employing a continuous process to shift the reaction equilibrium.[1]

Experimental Protocol:

o Reaction Setup: A reaction vessel equipped with a heating mantle, stirrer, and a fractional
distillation column is assembled. The distillation column is crucial for the continuous removal
of the lower-boiling Angelic acid.

¢ Reactants: Tiglic acid is mixed with an organic sulfinic acid catalyst, such as p-toluenesulfinic
acid or benzenesulfinic acid. The catalyst concentration typically ranges from 0.05% to 2%
by weight of the Tiglic acid.[1] The reaction can be performed without a solvent.[5]

» Reaction Conditions: The mixture is heated to a temperature between 50°C and 170°C.[1][5]
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e |somerization and Distillation: As the reaction proceeds, a thermal equilibrium is established
between Tiglic acid and Angelic acid. Due to its lower boiling point, Angelic acid is
continuously removed from the reaction mixture by fractional distillation. This removal shifts
the equilibrium, driving the conversion of Tiglic acid to Angelic acid.[1]

 Purification: The collected distillate, enriched in Angelic acid, can be further purified by a
second fractional distillation to achieve high purity.

Quantitative Data:

Parameter Value Reference

Starting Material Tiglic acid or its esters [1]

p-Toluenesulfinic acid or
Catalyst o ] [1]
Benzenesulfinic acid

Catalyst Concentration 0.05% - 2% (w/w) [1]

Reaction Temperature 50-170°C [1][5]

] Dependent on continuous
Yield [1]
removal of product

_ High purity achievable with
Purity . o [5]
fractional distillation

Logical Workflow for Isomerization of Tiglic Acid:
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Continuous Fractional Distillation
to separate Angelic Acid
Collect Angelic Acid
Distillate

Further Purification by
Fractional Distillation

Click to download full resolution via product page

Caption: Workflow for Angelic Acid synthesis via Tiglic Acid isomerization.

Method 2: Synthesis from 2-Methyl-3-Crotononitrile

This synthetic route provides an alternative pathway to Angelic acid, starting from a different
precursor.[2]

Experimental Protocol:
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 Isomerization of 2-Methyl-3-Crotononitrile:
o Reactants: 50g of 2-methyl-3-crotononitrile is mixed with 5g of activated alumina.[2]
o Reaction Conditions: The mixture is heated to 85°C and allowed to react for 18 hours.[2]

o Work-up: After cooling to room temperature, the mixture is filtered to obtain a mixture of
(2)- and (E)-2-methyl-2-butene nitrile.[2]

» Hydrolysis to Angelic Acid:

o Reactants: The nitrile mixture (49g) is dissolved in 300mL of a 10% aqueous sodium

hydroxide solution.[2]
o Reaction Conditions: The solution is heated to 70°C and reacted for 5 hours.[2]

o Work-up and Purification: After cooling, the reaction mixture is extracted three times with
200mL of ethyl acetate. The combined organic phases are dried over anhydrous sodium
sulfate and concentrated to yield a mixture of Angelic acid and Tiglic acid. This mixture is
then subjected to vacuum distillation, and the fraction collected at 83°C is pure Angelic
acid.[2]

Quantitative Data:
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Parameter Value Reference
Starting Material 2-Methyl-3-Crotononitrile [2]
Step 1 Catalyst Activated Alumina [2]
Step 1 Temperature 85 °C [2]
Step 1 Time 18 hours [2]
Step 2 Reagent 10% Aqueous Sodium 2]
Hydroxide
Step 2 Temperature 70 °C [2]
Step 2 Time 5 hours [2]

_ _ 21g of Angelic Acid from 50g of
Final Product Yield ) ) [2]
starting material

Purification Method Vacuum Distillation [2]

Experimental Workflow for Synthesis from 2-Methyl-3-Crotononitrile:
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Step 1: Isomerization

Mix 2-Methyl-3-Crotononitrile
and Activated Alumina

:

Heat to 85°C for 18h

:

Cool and Filter

Mixture of (Z)- and (E)-
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Step 2: Hydv*olysis and Purification

Dissolve Nitrile Mixture
in 10% NaOH(aq)

:

Heat to 70°C for 5h

:

Cool and Extract with
Ethyl Acetate

:

Dry and Concentrate
Organic Phase

:

Vacuum Distillation
(Collect fraction at 83°C)

Pure Angelic Acid
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Caption: Workflow for Angelic Acid synthesis from 2-Methyl-3-Crotononitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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